Cas no 23339-05-1 (Fluoranthene, 7-methyl-)

Fluoranthene, 7-methyl- structure
Fluoranthene, 7-methyl- structure
Product name:Fluoranthene, 7-methyl-
CAS No:23339-05-1
MF:C17H12
MW:216.27718
CID:284068
PubChem ID:146751

Fluoranthene, 7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Fluoranthene, 7-methyl-
    • 7-methylfluoranthene
    • Fluoranthene, 7-methyl
    • DTXSID10177898
    • UNII-7HW0D2U02V
    • NJJWFOFOQXHASJ-UHFFFAOYSA-N
    • 7HW0D2U02V
    • 23339-05-1
    • Inchi: InChI=1S/C17H12/c1-11-5-2-8-13-14-9-3-6-12-7-4-10-15(16(11)13)17(12)14/h2-10H,1H3
    • InChI Key: NJJWFOFOQXHASJ-UHFFFAOYSA-N
    • SMILES: CC1C=CC=C2C=1C1=CC=CC3C1=C2C=CC=3

Computed Properties

  • Exact Mass: 216.09396
  • Monoisotopic Mass: 216.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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